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Compound of Interest

Compound Name: H-Met-His-OH

Cat. No.: B084391

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
the dipeptide L-Methionyl-L-Histidine (H-Met-His-OH), CAS Number 14486-12-5. Adherence to
these procedures is critical for ensuring personal safety, maintaining research integrity, and
promoting a secure laboratory environment.

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for H-Met-His-OH is not readily available, a
comprehensive PPE strategy can be formulated based on the known properties of its
constituent amino acids, L-Methionine and L-Histidine, and general guidelines for handling
peptides. The following table summarizes the recommended PPE.
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PPE Category Item Specifications and Use
Required to protect against
) dust particles and potential

Eye and Face Protection Safety Goggles

splashes. Should meet

appropriate national standards.

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact. Gloves
should be inspected before
use and removed promptly if

contaminated.[1]

Body Protection

Laboratory Coat

Standard lab coats are
required to protect skin and
clothing from potential

contamination.

Respiratory Protection

Dust Mask/Respirator

Recommended when weighing
and handling the lyophilized
powder to prevent inhalation of

fine particles.[2]

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity and stability of H-Met-His-

OH.

Storage of Lyophilized Powder:

o For long-term storage, keep the lyophilized peptide at -20°C or colder in a tightly sealed

container, protected from light.[3]

o Peptides containing Methionine are susceptible to oxidation; consider storing in an oxygen-

free atmosphere.[3]

¢ Since peptides can be hygroscopic, allow the vial to warm to room temperature in a

desiccator before opening to prevent moisture absorption.
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Reconstitution of Lyophilized Powder:
The following is a step-by-step protocol for the reconstitution of lyophilized H-Met-His-OH:

Equilibration: Allow the vial of lyophilized peptide to reach room temperature in a desiccator
before opening. This prevents condensation from forming inside the vial.

Solvent Selection: The choice of solvent depends on the peptide's properties. For a dipeptide
like H-Met-His-OH, sterile water, phosphate-buffered saline (PBS), or other aqueous buffers
are generally suitable.

Solvent Addition: Using a sterile pipette, slowly add the calculated volume of solvent to the
vial. To avoid foaming or peptide aggregation, gently run the solvent down the side of the
vial.

Dissolution: Gently swirl or rock the vial to dissolve the peptide. If necessary, sonication can
be used to aid dissolution. Avoid vigorous shaking, as this can denature the peptide.

Aliquotting: Once the peptide is fully dissolved, it is recommended to create single-use
aliquots to avoid repeated freeze-thaw cycles, which can degrade the peptide.

Storage of Reconstituted Peptide: Store the aliquoted peptide solutions at -20°C or -80°C.
Peptide solutions are significantly less stable than their lyophilized form.

Disposal Plan

All materials that have come into contact with H-Met-His-OH, including used vials, pipette tips,
and gloves, should be treated as chemical waste.

o Solid Waste: Collect all contaminated solid materials in a designated and clearly labeled
hazardous waste container.

e Agueous Waste: Collect agueous solutions containing the peptide as chemical waste. Do not
pour down the drain.

o Disposal Method: Follow all federal, state, and local environmental regulations for chemical
waste disposal. A common method for peptide disposal is to dissolve the material in a
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combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner

and scrubber.

Quantitative Toxicological Data

While specific toxicological data for H-Met-His-OH is not available, the acute oral toxicity data
for its constituent amino acids are presented below. It is important to note that the toxicity of the
dipeptide may differ from its individual components.

Substance CAS Number LD50 (Oral, Rat)
L-Methionine 63-68-3 > 36,000 mg/kg
L-Histidine 71-00-1 > 15,000 mg/kg

HGF/Met Signaling Pathway

H-Met-His-OH may be studied in the context of the Hepatocyte Growth Factor (HGF)/Met
signaling pathway, which is crucial for various cellular processes. The diagram below illustrates

a simplified overview of this pathway.
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Simplified HGF/Met Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084391#personal-protective-equipment-for-handling-
h-met-his-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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